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Compound of Interest

Compound Name:
Fmoc-(R)-3-Amino-4-(2-furyl)-

butyric acid

CAS No.: 270596-34-4

Cat. No.: B1310868

Get Quote

Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is a specialized amino acid derivative that holds

significant value for researchers and developers in the fields of peptide synthesis and medicinal

chemistry. Its unique chemical architecture, combining a butyric acid backbone with a

stereospecific amine, a furan moiety, and the crucial fluorenylmethyloxycarbonyl (Fmoc)

protecting group, offers a distinct set of properties and functionalities.

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a key

feature of this compound.[1] This moiety is present in numerous natural products and

pharmaceuticals, suggesting its favorable role in biological systems.[1] Its incorporation into a

peptide sequence can subtly influence properties such as solubility, lipophilicity, and the

peptide's interaction with its biological targets.[1] Furthermore, the furan ring is chemically

versatile, capable of participating in various organic reactions like electrophilic aromatic

substitution and Diels-Alder reactions, which provides a platform for further chemical

modifications.[1]

The N-terminal Fmoc group is the cornerstone of its application in modern solid-phase peptide

synthesis (SPPS). The Fmoc protecting group is renowned for its stability under acidic
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conditions and its lability under mild basic conditions (typically using piperidine).[2] This

orthogonality allows for the selective deprotection of the α-amino group without affecting acid-

sensitive side-chain protecting groups, leading to fewer side reactions and higher yields in

peptide synthesis.[2][3]

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid, designed for professionals in drug

development and chemical research.

Physicochemical Properties
The specific experimental data for Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is not widely

published. However, based on its chemical structure and data from analogous compounds, we

can summarize its expected properties.
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Property Value Source

Chemical Name

(R)-3-((((9H-fluoren-9-

yl)methoxy)carbonyl)amino)-4-

(furan-2-yl)butanoic acid

N/A

Molecular Formula C23H21NO5 Calculated

Molecular Weight 391.42 g/mol Calculated

CAS Number
Not assigned in public

databases
N/A

Appearance

Expected to be a white to off-

white crystalline powder or

solid.

[4][5]

Melting Point

Expected to be in the range of

120-160 °C, likely with

decomposition.

[4][6]

Solubility

Expected to be soluble in

common organic solvents like

DMF, NMP, and DMSO. Fmoc-

protected amino acids

generally exhibit good

solubility in these solvents.

[3]

Purity
Typically supplied at ≥95% or

≥98% purity (HPLC).
[5]

Chirality

Contains a chiral center at the

C3 position with an (R)

configuration, making it crucial

for the synthesis of

enantiomerically pure

compounds.

[4]

Application in Solid-Phase Peptide Synthesis
(SPPS)
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The primary application of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is as a building block in

Fmoc-based solid-phase peptide synthesis. The process involves the sequential addition of

amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.

[7]

The key advantages of the Fmoc strategy include:

Mild Deprotection Conditions: The Fmoc group is removed with a mild base, typically a

solution of 20% piperidine in DMF, which preserves acid-labile functionalities on the peptide

and the resin linker.[2][7]

Reduced Side Reactions: The mild conditions minimize the risk of side reactions like chain

cleavage or modification of sensitive amino acids.[3]

Ease of Monitoring: The cleavage of the Fmoc group releases a dibenzofulvene-piperidine

adduct, which has a strong UV absorbance, allowing for real-time monitoring of the

deprotection step.[2]

General SPPS Workflow
The incorporation of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid into a peptide sequence

follows a standard cycle of deprotection, activation, and coupling.
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SPPS cycle for incorporating a new amino acid.

Synthesis Protocol
The synthesis of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is typically a two-stage process:

first, the synthesis of the unprotected amino acid, followed by the protection of the amino group
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with an Fmoc reagent.

Stage 1: Synthesis of (R)-3-Amino-4-(2-furyl)-butyric
acid (Hypothetical Route)
A plausible synthetic route can be adapted from methods used for similar β-amino acids. One

common approach is the asymmetric addition of a nucleophile to a suitable α,β-unsaturated

ester, followed by hydrolysis.

Step-by-Step Methodology:

Preparation of the Chiral Auxiliary Conjugate: React trans-crotonyl chloride with a chiral

auxiliary, such as (R)-4-benzyl-2-oxazolidinone, in the presence of a base (e.g.,

triethylamine) in an anhydrous solvent (e.g., dichloromethane) to form the corresponding N-

crotonyl oxazolidinone.

Asymmetric Conjugate Addition: Prepare an organocuprate reagent from 2-furyllithium

(generated from furan and n-butyllithium) and copper(I) cyanide. React this cuprate with the

N-crotonyl oxazolidinone derivative at low temperature (e.g., -78 °C) in THF. This step

establishes the stereocenter at the C3 position.

Cleavage of the Chiral Auxiliary: After the reaction is complete, cleave the chiral auxiliary

from the product using a mild hydrolytic agent, such as lithium hydroxide in a mixture of THF

and water, to yield the free (R)-3-Amino-4-(2-furyl)-butyric acid.

Purification: Purify the resulting amino acid by recrystallization or column chromatography.

Stage 2: Fmoc Protection
A standard and efficient method for the N-Fmoc protection of amino acids involves the use of

Fmoc-chloride (Fmoc-Cl) or Fmoc-N-hydroxysuccinimide ester (Fmoc-OSu) in an aqueous

basic solution.[8][9]

Step-by-Step Methodology:

Dissolution: Dissolve (R)-3-Amino-4-(2-furyl)-butyric acid (1 equivalent) in a mixture of 1,4-

dioxane and a 10% aqueous sodium carbonate or sodium bicarbonate solution.[10]
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Addition of Fmoc Reagent: Cool the solution in an ice bath (0-5 °C). Add a solution of Fmoc-

Cl (approximately 1.1 equivalents) in dioxane dropwise while maintaining the temperature

and vigorously stirring.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours

(typically 2-4 hours). Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, pour the mixture into ice-cold water and acidify to a

pH of ~2 using 1 M HCl. This will precipitate the Fmoc-protected amino acid.

Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be further purified

by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure

Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid as a solid.[9]
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Stage 1: Synthesis of the Amino Acid Core
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General synthetic workflow for the preparation of the title compound.
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Safety and Handling
The toxicological properties of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid have not been

extensively studied. Therefore, it should be handled with the standard precautions for

laboratory chemicals.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area or a chemical fume hood.

Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents. For long-term stability, storage at 0-8 °C is recommended.

[4][5]

Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion
Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is a valuable, non-canonical amino acid for

advanced peptide synthesis and drug discovery. Its unique furan moiety offers opportunities to

modulate the biological and physical properties of peptides, while the Fmoc group ensures its

seamless integration into established SPPS protocols. The synthetic pathways, though

requiring careful control of stereochemistry, are based on well-understood organic chemistry

principles. As research into novel peptide therapeutics continues to expand, the demand for

specialized building blocks like this will undoubtedly grow, making a thorough understanding of

its chemical properties essential for innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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